3-iodo-1-methyl-5-nitropyridin-2(1H)-one

• Molecular Formula: C6H5IN2O3
• Molecular Weight: 280.02 g/mol
• IUPAC Name: 3-iodo-1-methyl-5-nitropyridin-2-one
• InChI: InChI=1S/C6H5IN2O3/c1-8-3-4(9(11)12)2-5(7)6(8)10/h2-3H,1H3
• InChI Key: QYZVNYVJPVHIKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)I)[N+](=O)[O-]

Description

3-iodo-1-methyl-5-nitropyridin-2(1H)-one is a useful research compound. Its molecular formula is C6H5IN2O3 and its molecular weight is 280.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-iodo-5-nitropyridin-2-ol (2.66 g, 10.0 mmol) in THF (30 mL) was cooled to −20° C. NaH (60% dispersion in mineral oil, 0.600 g, 15.0 mmol) was added cautiously in three portions. After being stirred for 30 min at this temperature, methyl iodide (6.23 mL, 100.0 mmol) was added dropwise through a syringe. The resulting mixture was allowed to warm to rt during a 30 min period. Stirring was continued for 18 h at rt. Water (15 mL) was added with caution to quench the reaction. THF was removed under reduced pressure and methylene chloride (80 mL) was added to the aqueous phase. Layers were separated and the aqueous phase was extracted with methylene chloride (2×50 mL). The combined organic phases were dried over MgSO4, filtered, and concentrated to afford the desired product as a yellow crystalline solid. 1H-NMR (CDCl3, 400 MHz): δ=3.73 (s, 3H), 8.65 (d, J=2.8 Hz, 1H), 8.74 (d, J=2.8 Hz, 1H). MS (ES+): m/z 280.96 [MH+]. HPLC: tR=2.55 min (ZQ2000, polar—5 min).